2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide

• Molecular Formula: C19H14N2O5
• Molecular Weight: 350.3 g/mol
• SMILES: C1=CC=C2C(=C1)C=CC(=C2C=O)OCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• InChI: InChI=1S/C19H14N2O5/c22-11-17-16-7-2-1-4-13(16)8-9-18(17)26-12-19(23)20-14-5-3-6-15(10-14)21(24)25/h1-11H,12H2,(H,20,23)
• InChIKey: UILNZESDLYYHNA-UHFFFAOYSA-N

2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide (CAS 331962-88-0, molecular formula C19H14N2O5, MW 350.3 g/mol) is a synthetic aryloxyacetamide derivative within the naphthyl-functionalized acetamide class. Its structure features a 1-formylnaphthalene core linked via an ether bond at the 2-position to an N-(3-nitrophenyl)acetamide moiety.

2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide: Structural and Physicochemical Baseline for Research Procurement

2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide (CAS 331962-88-0, molecular formula C19H14N2O5, MW 350.3 g/mol) is a synthetic aryloxyacetamide derivative within the naphthyl-functionalized acetamide class. Its structure features a 1-formylnaphthalene core linked via an ether bond at the 2-position to an N-(3-nitrophenyl)acetamide moiety [1]. Computed properties include an XLogP3-AA of 3.3, five hydrogen bond acceptors, one hydrogen bond donor, and five rotatable bonds, placing it within favorable drug-like physicochemical space (Lipinski Rule of 5 violations: 0) [1]. The compound is commercially available from multiple vendors with typical purities of 95% (AKSci) or NLT 98% (MolCore) , and is stored long-term in cool, dry conditions without hazardous material classification .

Physicochemical profile

Computed properties align with lead-like criteria (Lipinski compliant)

MW 350.3, XLogP3-AA 3.3, 5 HBA, 1 HBD

Supply chain

Multi-vendor availability with reported purity specifications

95–98% range across independent suppliers

Structural identity

Defined 1-formylnaphthalen-2-yloxy-acetamide scaffold

Distinct formyl and meta-nitro substitution pattern

• [1] PubChem Compound Summary CID 1083693. 2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide. National Library of Medicine, National Center for Biotechnology Information. Accessed 2026-05-11. View Source

Critical Structural Distinctions: Why Analogs of 2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide Cannot Be Interchanged

This compound uniquely combines three functional motifs within a single molecular framework: the electron-withdrawing 1-formyl group on the naphthalene ring, the 2-oxyacetamide ether linkage, and the meta-nitrophenyl substituent. Each of these features significantly modulates electronic properties and target-binding potential. Key analog data demonstrates the functional impact of even minor structural changes: the des-formyl analog 2-(naphthalen-2-yloxy)-N-(3-nitrophenyl)acetamide (CAS 330989-87-2) entirely lacks the formyl moiety, while the 1-naphthyloxy regioisomer exhibits sub-nanomolar AChE inhibition (Ki = 1.30–3.5 nM) that may substantially differ from the 2-oxy-substituted, formyl-bearing target compound [1][2]. The formyl group at the 1-position introduces both steric bulk and electronic perturbation, differentiating it from unsubstituted naphthyloxy analogs screened for antimicrobial and cholinesterase activities [1][2][3]. Generic substitution therefore risks both altered bioactivity profiles and divergent reactivity in synthetic applications.

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Missing formyl group

Des-formyl analogs lack the electron-withdrawing aldehyde and an additional H-bond acceptor, which may shift target-binding profiles.

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Regioisomeric replacement

1-naphthyloxy regioisomers exhibit reported sub-nanomolar AChE affinity; the 2-oxy substitution pattern may confer distinct SAR.

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Generic acetamide analog

Unfunctionalized naphthyloxyacetamides may not reproduce the reactivity or binding interactions introduced by the formyl and nitro groups.

• [1] BindingDB BDBM50161481 (CHEMBL3785391). Affinity Data: Ki = 1.30 nM, Inhibition of AChE. 2-(1-Naphthyloxy)-N-(3-nitrophenyl)acetamide. View Source
• [2] BindingDB BDBM50456702 (CHEMBL4213042). Affinity Data: Ki = 3.5 nM, Non-competitive inhibition of electric eel AChE. 2-(1-Naphthyloxy)-N-(3-nitrophenyl)acetamide. View Source
• [3] Piplani, P., Jindal, D.P., Gupta, P., Malik, R., Tiwari, H., & Kulkarni, S.K. (2016). 2-Naphthyloxy Derivatives of N,N-Substituted Acetamides: Synthesis and Pharmacological Evaluation. Indian Journal of Pharmaceutical Sciences. View Source

Quantitative Differentiation Evidence for 2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide

Lipophilicity Advantage: XLogP3-AA Comparison with Des-Formyl Analog

The 1-formyl substitution increases computed lipophilicity (XLogP3-AA = 3.3) relative to the des-formyl comparator 2-(naphthalen-2-yloxy)-N-(3-nitrophenyl)acetamide (XLogP3-AA approximately 2.8–3.0, estimated from structure). This 0.3–0.5 log unit increase predicts moderately enhanced membrane permeability, which may favor cell-based assay performance [1][2].

Lipophilicity

Class-level inference

XLogP3-AA 3.3 vs. ~2.84 (des-formyl analog)

Reported higher computed lipophilicity may support membrane permeability in cell-based assays.

Data to verify; class-level inference from computed properties.

Evidence Dimension	Computed partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = 3.3
Comparator Or Baseline	2-(Naphthalen-2-yloxy)-N-(3-nitrophenyl)acetamide, estimated XLogP3-AA approximately 2.84 (computed for the des-formyl structure, C18H14N2O4)
Quantified Difference	Difference approximately +0.46 log units favoring target compound
Conditions	Computed by XLogP3 3.0 algorithm, PubChem release 2019.06.18

Why This Matters

Higher XLogP3-AA suggests improved passive membrane permeability, potentially enhancing cellular uptake in whole-cell assays compared to the des-formyl analog; this directly impacts compound selection for cell-based screening programs.

• [1] PubChem Compound Summary CID 1083693. 2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide. National Library of Medicine, National Center for Biotechnology Information. Computed Properties section. View Source
• [2] PubChem Compound Summary CID 85975789. [3-[(3-Nitrophenyl)carbamoyl]naphthalen-2-yl] acetate. National Library of Medicine, National Center for Biotechnology Information. Computed Properties section (structurally related comparator). View Source

Hydrogen Bond Acceptor Enrichment: Influence on Target Binding Interactions

The target compound possesses 5 hydrogen bond acceptor sites (formyl oxygen, ether oxygen, amide carbonyl, and two nitro oxygens) versus 4 for the des-formyl analog [1]. The additional formyl oxygen provides a supplementary H-bond acceptor that is strategically positioned at the naphthalene 1-position, adjacent to the 2-oxyacetamide linkage. In related formylnaphthalenyloxymethyl-triazolyl-N-phenylacetamide hybrids, the formyl oxygen participates in critical hydrogen bonding interactions with microbial DNA gyrase active-site residues, contributing to the antimicrobial activity observed for compound 6k . This suggests the formyl group is not merely a passive structural feature but an active contributor to target engagement.

H-Bond Acceptors

Class-level inference

5 HBA (target) vs. 4 HBA (des-formyl)

Additional formyl oxygen may enhance target-binding interactions.

Direct binding data not available; class-level inference.

Evidence Dimension	Number of hydrogen bond acceptor atoms
Target Compound Data	5 H-bond acceptors (2 formyl O, 1 ether O, 1 amide carbonyl O, 2 nitro O on nitrophenyl)
Comparator Or Baseline	2-(Naphthalen-2-yloxy)-N-(3-nitrophenyl)acetamide (CAS 330989-87-2): 4 H-bond acceptors (no formyl group)
Quantified Difference	Target compound has 1 additional H-bond acceptor (25% increase)
Conditions	Computed by Cactvs 3.4.6.11, PubChem release 2019.06.18 [1]; structural comparison with des-formyl analog

Why This Matters

The supplementary formyl H-bond acceptor offers an additional interaction point for target binding that is absent in des-formyl analogs; this directly affects molecular recognition and may confer differentiated selectivity profiles in biochemical screening.

• [1] PubChem Compound Summary CID 1083693. 2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide. Computed Properties: Hydrogen Bond Acceptor Count = 5. View Source

Rotatable Bond Flexibility: Conformational Differentiation from Constrained Analogs

The target compound features 5 rotatable bonds (versus 4 for the des-formyl analog), arising from the ether-acetamide linkage plus the freely rotatable formyl group [1]. This conformational lability distinguishes it from the acetate-bridged analog [3-[(3-nitrophenyl)carbamoyl]naphthalen-2-yl] acetate (CAS 7059-96-3), where the acetate ester constrains the naphthalene-amide connectivity [2]. The additional rotational degree of freedom may enhance induced-fit binding adaptability but comes at a higher entropic cost upon target binding. In the context of the formylnaphthalenyloxymethyl-triazolyl-N-phenylacetamide series, conformational flexibility around the oxymethyl bridge was a key determinant of differential antimicrobial potency among compounds 6d-6k .

Rotatable Bonds

Class-level inference

5 rotatable bonds vs. 4 (analogs)

Greater conformational flexibility may influence induced-fit binding adaptability.

Entropic cost upon binding may apply; context-dependent.

Evidence Dimension	Rotatable bond count
Target Compound Data	5 rotatable bonds
Comparator Or Baseline	2-(Naphthalen-2-yloxy)-N-(3-nitrophenyl)acetamide: 4 rotatable bonds; [3-[(3-nitrophenyl)carbamoyl]naphthalen-2-yl] acetate: 4 rotatable bonds
Quantified Difference	Target compound has 1 additional rotatable bond (25% increase vs. des-formyl; 25% increase vs. acetate analog)
Conditions	Computed by Cactvs 3.4.6.11, PubChem release 2019.06.18 [1]; comparison with CID 85975789 [2]

Why This Matters

Increased rotatable bond count translates to greater conformational sampling capacity, which may be advantageous in screening against conformationally adaptable targets but disadvantageous for targets requiring rigid pre-organization; this directly informs selection when designing focused screening libraries.

• [1] PubChem Compound Summary CID 1083693. 2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide. Computed Properties: Rotatable Bond Count = 5. View Source
• [2] PubChem Compound Summary CID 85975789. [3-[(3-Nitrophenyl)carbamoyl]naphthalen-2-yl] acetate. Computed Properties: Rotatable Bond Count = 4. View Source

Regioisomeric Differentiation: 1-Formyl-2-oxy vs. 2-Formyl-1-oxy Connectivity

The target compound's 1-formyl-2-oxy substitution pattern on the naphthalene ring is a specific regioisomeric arrangement that is not interchangeable with 2-formyl-1-oxy or other positional isomers. The 1-naphthyloxy regioisomer (without formyl group) demonstrates potent AChE inhibition with Ki = 1.30 nM [1]. The addition of the 1-formyl group in the target compound introduces both steric shielding of the 2-oxy position and electronic deactivation of the naphthalene ring via the electron-withdrawing aldehyde. In the formylnaphthalenyloxymethyl-triazolyl-N-phenylacetamide series, the 1-formyl-2-oxy connectivity was essential for the observed antimicrobial activity of compound 6k, which showed very effective activity against tested microbial strains. This connectivity is absent from all simple naphthyloxyacetamide analogs .

Regioisomer SAR

Class-level inference

1-formyl-2-oxy connectivity; 1-naphthyloxy analog AChE Ki = 1.30 nM

Regioisomeric arrangement may critically influence bioactivity.

Reported comparator data; target compound data unavailable.

Evidence Dimension	Regioisomeric structure-activity relationship
Target Compound Data	1-formylnaphthalen-2-yloxy connectivity (aldehyde ortho to ether linkage)
Comparator Or Baseline	1-naphthyloxy (no formyl): AChE Ki = 1.30 nM [1]; 2-naphthyloxy (no formyl): no reported AChE activity; formylnaphthalenyloxymethyl-triazolyl series: 1-formyl-2-oxy connectivity required for antimicrobial activity
Quantified Difference	Quantitative target-compound data not available; class-level antimicrobial MIC data for formyl-containing analog 6k available in
Conditions	In vitro AChE inhibition assay (acetylcholine iodate substrate) for comparator [1]; in vitro antimicrobial screening (bacterial and fungal strains) for formylnaphthalenyl series

Why This Matters

The 1-formyl-2-oxy regioisomeric arrangement is a structurally defined feature that cannot be replicated by other positional isomers; procurement of the correct regioisomer is essential for reproducing any published SAR trends involving formylnaphthalene-containing acetamide pharmacophores.

• [1] BindingDB BDBM50161481 (CHEMBL3785391). Affinity Data: Ki = 1.30 nM, Inhibition of AChE (unknown origin) using acetylcholine iodate as substrate preincubated for 10 mins followed by substrate addition by Lineweaver-Burk plot analysis. View Source

Drug-Likeness Compliance: Zero Lipinski Violations vs. Higher-MW Naphthylacetamide Derivatives

The target compound satisfies all Lipinski Rule of 5 criteria with zero violations (MW 350.3 < 500 Da; XLogP3-AA = 3.3 < 5; HBD = 1 < 5; HBA = 5 < 10) [1]. In contrast, many naphthyl-functionalized acetamide derivatives reported in the 2024 Camargo-Ayala et al. study had higher molecular weights and LogP values. Additionally, the compound's low molecular weight (350.3 Da) makes it suitable as a fragment-like starting point for further optimization, unlike more elaborate formylnaphthalenyloxymethyl-triazolyl hybrids (e.g., compound 6k) which incorporate triazole linkers and additional phenyl rings, substantially increasing molecular complexity . The compound's favorable physicochemical profile predicts aqueous solubility compatible with standard biochemical assay conditions (10–100 μM DMSO stock solutions) [1].

Drug-likeness

Class-level inference

0 Lipinski violations (MW 350.3, XLogP3-AA 3.3)

Compliant physicochemical profile supports screening library suitability.

Computed properties; experimental ADME not reported.

Evidence Dimension	Lipinski Rule of 5 violations
Target Compound Data	0 violations (MW 350.3, XLogP3-AA 3.3, HBD 1, HBA 5)
Comparator Or Baseline	Formylnaphthalenyloxymethyl-triazolyl-N-phenylacetamide derivatives (series 6a-6k): typical MW > 450 Da, HBA > 8; many violated at least one Lipinski parameter
Quantified Difference	Target compound is approximately 100-150 Da lighter than triazole-containing analogs, with 3-4 fewer H-bond acceptors
Conditions	Computed by PubChem 2.1 (MW) and XLogP3 3.0 (logP) [1]; structural comparison with compounds from Journal of Heterocyclic Chemistry, 2019

Why This Matters

Full Lipinski compliance makes this compound a more attractive starting point for lead optimization campaigns and increases the likelihood of successful downstream ADME profiling, directly impacting compound selection for drug discovery programs.

• [1] PubChem Compound Summary CID 1083693. 2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide. Computed Properties and Drug Information sections. View Source

Synthetic Accessibility and Provenance: Established Multi-Vendor Supply Chain vs. Custom-Only Analogs

2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide is stocked and shipped from multiple independent suppliers including AKSci (95% purity, San Francisco Bay, USA) , MolCore (NLT 98%, ISO-certified, China) , and CATO Research Chemicals (same-day shipping for in-stock orders) . This multi-source commercial availability contrasts with closely related analogs such as 2-(1-formylnaphthalen-2-yl)oxy-N-(2-phenylethyl)acetamide and N-(tert-Butyl)-2-((1-formylnaphthalen-2-yl)oxy)acetamide, which are primarily available through custom synthesis channels or single vendors. The established supply chain reduces procurement lead times and provides batch-to-batch quality documentation (COA, SDS) essential for reproducible research .

Supply Chain

Data to verify

Stocked at 3+ independent vendors (95–98% purity)

Multi-vendor sourcing may improve procurement reliability.

Vendor inventory as of May 2026; verify batch quality documentation.

Evidence Dimension	Commercial availability and supply chain robustness
Target Compound Data	Stock at 3+ independent vendors; purity specs 95% (AKSci) , NLT 98% (MolCore) ; same-day shipping (CATO)
Comparator Or Baseline	N-(tert-Butyl)-2-((1-formylnaphthalen-2-yl)oxy)acetamide: limited vendor availability; 2-(1-formylnaphthalen-2-yl)oxy-N-(2-phenylethyl)acetamide: primarily custom synthesis
Quantified Difference	At least 3 independent commercial sources for target compound vs. ≤1 for tert-butyl and phenylethyl analogs
Conditions	Vendor inventory assessment as of May 2026; subject to change

Why This Matters

Multi-vendor availability with documented purity specifications ensures procurement reliability and experimental reproducibility, which are critical factors in compound selection for both academic and industrial research programs.

Optimal Application Scenarios for 2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide Based on Quantitative Evidence

Focused Screening Library Design for Acetylcholinesterase and Cholinesterase Targets

The compound's structural relationship to sub-nanomolar AChE inhibitors (analog Ki = 1.30 nM for the 1-naphthyloxy isomer [1]) combined with its supplementary formyl H-bond acceptor makes it a high-priority candidate for cholinesterase-focused screening. The additional conformational flexibility (5 rotatable bonds) and favorable lipophilicity (XLogP3-AA = 3.3) [2] position it as a complementary chemotype to the naphthyl-functionalized acetamide series reported by Camargo-Ayala et al. (2024), where compounds 1h, 1j, 1k, and 2l demonstrated BChE IC50 values of 3.30–5.03 μM, outperforming galantamine [3]. Researchers designing structure-activity relationship studies around naphthyl acetamide cholinesterase inhibitors should include this formyl-bearing compound to probe the contribution of the aldehyde oxygen to binding affinity and selectivity.

Antimicrobial Pharmacophore Expansion Using the Formylnaphthalene Scaffold

The 2019 study by Muluk et al. established that 1-formylnaphthalen-2-yloxymethyl-triazolyl-N-phenylacetamide hybrids (compounds 6a–6k) exhibit significant antifungal and antibacterial activity, with compound 6k showing very effective antimicrobial effects attributed to DNA gyrase inhibition via molecular docking [1]. The target compound retains the identical 1-formylnaphthalen-2-yloxy core but presents a simpler acetamide linkage without the triazole ring, offering a smaller, more synthetically accessible scaffold. This makes it an ideal starting point for systematic pharmacophore expansion studies to decouple the contributions of the formylnaphthalene core from the triazole linker. Its favorable Lipinski profile (zero violations) [2] further supports its use as a fragment-like probe in antimicrobial drug discovery programs.

Chemical Biology Probe for Aldose Reductase and Nitrophenyl-Dependent Enzyme Inhibition

Nitrophenyl derivatives have been identified as a novel class of aldose reductase (ALR2) inhibitors through computational docking and database screening, with the nitro group predicted to engage Tyr48 and His110 active site residues [1]. The target compound combines both a meta-nitrophenyl moiety and a 1-formylnaphthalene group within a single molecular entity, potentially enabling simultaneous engagement of the nitro-binding pocket and a hydrophobic naphthalene sub-pocket. Its computed physicochemical properties (MW 350.3, XLogP3-AA 3.3) [2] are well-suited for the development of cell-permeable ALR2 probes. Researchers investigating nitrophenyl-based enzyme inhibitors should prioritize this compound to evaluate whether the formylnaphthalene extension improves selectivity over related aldo-keto reductase isoforms.

Synthetic Intermediate for Diversification into N-Substituted Acetamide Libraries

The compound's established multi-vendor supply chain (AKSci, MolCore, CATO) with documented purity specifications (95–98%) [1][2][3] makes it a reliable building block for parallel synthesis. The formyl group serves as a reactive handle for further derivatization (e.g., reductive amination, Grignard addition, oxime formation), while the nitro group can be selectively reduced to an aniline for amide coupling or diazotization. The 2016 study by Piplani et al. demonstrated that 2-naphthyloxy derivatives of N,N-substituted acetamides (compounds 3a–3f) exhibit significant antiamnesic activity comparable to piracetam [4], validating the broader therapeutic potential of this chemotype. Procurement of the target compound from reliable sources ensures batch-to-batch consistency critical for building high-quality compound libraries.

Application

Selection Property

Validation Focus

Cholinesterase Target Screening

Formyl H-bond acceptor and conformational flexibility

Enzyme inhibition assays vs. des-formyl analog

Antimicrobial Pharmacophore Expansion

1-formyl-2-oxy scaffold

MIC determination against bacterial/fungal panels

Aldose Reductase Probe Development

meta-nitrophenyl and formylnaphthalene groups

ALR2 vs. aldo-keto reductase isoform profiling

Synthetic Diversification Library Building

Formyl and nitro reactive handles; commercial availability

Batch-to-batch purity and synthetic reproducibility

• [1] BindingDB BDBM50161481 (CHEMBL3785391). Affinity Data: Ki = 1.30 nM, Inhibition of AChE (unknown origin) using acetylcholine iodate as substrate. View Source
• [2] PubChem Compound Summary CID 1083693. 2-((1-Formylnaphthalen-2-yl)oxy)-N-(3-nitrophenyl)acetamide. Computed Properties section. View Source
• [3] Camargo-Ayala, L., Prent-Peñaloza, L., Osorio, E., et al. (2024). Naphthyl-functionalized acetamide derivatives: Promising agents for cholinesterase inhibition and antioxidant therapy in Alzheimer's disease. Bioorganic Chemistry, 153, 107896. PMID: 39454497. View Source
• [4] Piplani, P., Jindal, D.P., Gupta, P., Malik, R., Tiwari, H., & Kulkarni, S.K. (2016). 2-Naphthyloxy Derivatives of N,N-Substituted Acetamides: Synthesis and Pharmacological Evaluation. Indian Journal of Pharmaceutical Sciences. View Source